Cas no 866150-92-7 (2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid)

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid structure
866150-92-7 structure
Product Name:2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid
CAS No:866150-92-7
MF:C13H10ClFN2O4
MW:312.680905818939
CID:4557404
Update Time:2023-11-22

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-({[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]carbonyl}amino)acetic acid
    • 2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
    • 2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid
    • Inchi: 1S/C13H10ClFN2O4/c1-6-10(13(20)16-5-9(18)19)12(17-21-6)11-7(14)3-2-4-8(11)15/h2-4H,5H2,1H3,(H,16,20)(H,18,19)
    • InChI Key: KSAPQJAUMYTQMJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1C(C(NCC(=O)O)=O)=C(C)ON=1)F

Computed Properties

  • Exact Mass: 312.0313127 g/mol
  • Monoisotopic Mass: 312.0313127 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 412
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 92.4
  • Molecular Weight: 312.68

2-3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonylaminoacetic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C585588-25mg
2-[[3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonyl]amino]acetic Acid
866150-92-7
25mg
$178.00 2023-05-18
TRC
C585588-50mg
2-[[3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonyl]amino]acetic Acid
866150-92-7
50mg
$316.00 2023-05-18
TRC
C585588-100mg
2-[[3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonyl]amino]acetic Acid
866150-92-7
100mg
$546.00 2023-05-18
TRC
C585588-250mg
2-[[3-(2-Chloro-6-fluorophenyl)-5-methyl1,2-oxazole-4-carbonyl]amino]acetic Acid
866150-92-7
250mg
$1166.00 2023-05-18
A2B Chem LLC
AI79754-1mg
2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
866150-92-7 >90%
1mg
$201.00 2024-04-19
A2B Chem LLC
AI79754-5mg
2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
866150-92-7 >90%
5mg
$214.00 2024-04-19
A2B Chem LLC
AI79754-10mg
2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
866150-92-7 >90%
10mg
$240.00 2024-04-19
A2B Chem LLC
AI79754-500mg
2-{[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazol-4-yl]formamido}acetic acid
866150-92-7 >90%
500mg
$720.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659590-1mg
(3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)glycine
866150-92-7 98%
1mg
¥535.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1659590-5mg
(3-(2-Chloro-6-fluorophenyl)-5-methylisoxazole-4-carbonyl)glycine
866150-92-7 98%
5mg
¥617.00 2024-04-27
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd